Cas no 1779667-26-3 (2-amino-3-(3-chlorophenyl)-3-methylbutanoic acid)

• Product Name: 2-amino-3-(3-chlorophenyl)-3-methylbutanoic acid
• CAS No: 1779667-26-3
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• CID: 6177494
• PubChem ID: 84056690
• Update Time: 2025-10-28

2-amino-3-(3-chlorophenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(3-chlorophenyl)-3-methylbutanoic acid
• EN300-1997364
• 1779667-26-3

• Inchi： 1S/C11H14ClNO2/c1-11(2,9(13)10(14)15)7-4-3-5-8(12)6-7/h3-6,9H,13H2,1-2H3,(H,14,15)
• InChI Key： TZJLOMFMYMYKSW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C)(C)C(C(=O)O)N

Computed Properties

• Exact Mass: 227.0713064g/mol
• Monoisotopic Mass: 227.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-amino-3-(3-chlorophenyl)-3-methylbutanoic acid

Introduction to 2-Amino-3-(3-Chlorophenyl)-3-Methylbutanoic Acid (CAS No. 1779667-26-3)

2-Amino-3-(3-chlorophenyl)-3-methylbutanoic acid, also known by its CAS number 1779667-26-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amino acids and is characterized by its unique structural features, including a 3-chlorophenyl group and a 3-methylbutanoic acid moiety. These structural elements contribute to its potential biological activities and make it a promising candidate for various therapeutic applications.

The chemical structure of 2-amino-3-(3-chlorophenyl)-3-methylbutanoic acid is represented by the formula C₁₁H₁₄ClNO₂. The presence of the amino group and the carboxylic acid group imparts amphipathic properties to the molecule, allowing it to interact with both polar and non-polar environments. The 3-chlorophenyl substituent introduces additional complexity and can influence the compound's pharmacokinetic and pharmacodynamic properties.

Recent studies have explored the potential therapeutic applications of 2-amino-3-(3-chlorophenyl)-3-methylbutanoic acid. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in various physiological processes, including neurotransmission, hormone signaling, and immune responses. The ability of 2-amino-3-(3-chlorophenyl)-3-methylbutanoic acid to interact with specific GPCRs makes it a valuable tool for understanding receptor function and developing novel drugs.

In addition to its potential as a GPCR modulator, 2-amino-3-(3-chlorophenyl)-3-methylbutanoic acid has been investigated for its anti-inflammatory properties. Inflammation is a complex biological response involving various cellular and molecular mechanisms. Compounds that can effectively modulate these mechanisms have significant therapeutic potential in treating inflammatory diseases such as arthritis, asthma, and inflammatory bowel disease. Preclinical studies have shown that 2-amino-3-(3-chlorophenyl)-3-methylbutanoic acid exhibits potent anti-inflammatory effects by inhibiting key inflammatory mediators such as cytokines and chemokines.

The pharmacokinetic profile of 2-amino-3-(3-chlorophenyl)-3-methylbutanoic acid has also been studied in detail. Its bioavailability, distribution, metabolism, and excretion are critical factors that determine its efficacy and safety as a therapeutic agent. Research has demonstrated that the compound has favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life. These characteristics make it suitable for further development as an oral medication.

Toxicity studies are an essential part of drug development, and extensive research has been conducted to evaluate the safety profile of 2-amino-3-(3-chlorophenyl)-3-methylbutanoic acid. In vitro and in vivo assays have shown that the compound exhibits low toxicity at therapeutic concentrations. However, as with any new drug candidate, further studies are needed to fully understand its long-term safety profile.

Clinical trials are the next step in evaluating the therapeutic potential of 2-amino-3-(3-chlorophenyl)-3-methylbutanoic acid. Early-phase clinical trials have been initiated to assess the safety, tolerability, and pharmacokinetics of the compound in human subjects. Preliminary results from these trials have been promising, with no serious adverse events reported. Ongoing trials aim to evaluate the efficacy of 2-amino-3-(3-chlorophenyl)-3-methylbutanoic acid in treating specific diseases such as chronic pain and neurodegenerative disorders.

The future prospects for 2-amino-3-(3-chlorophenyl)-3-methylbutanoic acid are promising. Its unique chemical structure and multifaceted biological activities make it a valuable candidate for further research and development. As more data from clinical trials become available, it is likely that this compound will find applications in various therapeutic areas, contributing to the advancement of medical science and improving patient outcomes.